Cas no 1004256-15-8 (1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide
• CAS No: 1004256-15-8
• MF: C₂₀H₁₅F₃N₂O₂
• MW: 372.340515375137
• CID: 5471567
• Update Time: 2025-06-07

1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1,6-dihydro-6-oxo-1-(phenylmethyl)-N-[2-(trifluoromethyl)phenyl]-
• 1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H15F3N2O2/c21-20(22,23)16-8-4-5-9-17(16)24-19(27)15-10-11-18(26)25(13-15)12-14-6-2-1-3-7-14/h1-11,13H,12H2,(H,24,27)
• InChI Key： UNZNEWALXXXJHB-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(=O)C=CC=1C(NC1=CC=CC=C1C(F)(F)F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide

Introduction to 1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide (CAS No. 1004256-15-8) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide, identified by the CAS number 1004256-15-8, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role in the development of novel pharmacological agents. The structural composition of this compound, featuring a dihydropyridine core and a trifluoromethylphenyl substituent, positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, dihydropyridines have been extensively studied for their diverse biological activities, including vasodilation, calcium channel modulation, and anti-inflammatory properties. The presence of a benzyl group at the 1-position and an oxo group at the 6-position further enhances the compound's structural complexity, contributing to its unique chemical and pharmacological profile. These structural features not only influence the compound's solubility and bioavailability but also play a crucial role in determining its interaction with biological targets.

The introduction of a trifluoromethyl group at the 2-position of the phenyl ring is particularly noteworthy. This substitution has been strategically employed to modulate the electronic properties of the molecule, thereby influencing its binding affinity and metabolic stability. The trifluoromethyl group is known to enhance lipophilicity and metabolic resistance, making it an attractive feature for drug development. In addition, this modification can significantly alter the compound's pharmacokinetic properties, potentially leading to improved therapeutic efficacy.

In recent years, there has been a growing interest in exploring the pharmacological potential of dihydropyridine derivatives as scaffolds for novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. The 1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide structure combines several key pharmacophoric elements that are known to interact with various biological targets. This combination makes it a versatile molecule for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The dihydropyridine core is well-established for its role in cardiovascular therapy, but recent research has expanded its scope to include other therapeutic areas. For instance, modifications to the dihydropyridine structure have led to compounds with promising antitumor properties. The presence of a trifluoromethylphenyl moiety further enhances these properties by improving binding affinity to target enzymes and receptors.

The synthesis of 1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the dihydropyridine ring through cyclization reactions, followed by functionalization at various positions using appropriate protecting groups and reagents. The introduction of the benzyl group, oxo group, and trifluoromethylphenyl substituent requires precise control over reaction conditions to ensure high yield and purity.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design (SBDD), where computational methods are used to predict how modifications to a molecule will affect its biological activity. In the case of 1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide, computational studies have been instrumental in identifying key structural features that contribute to its pharmacological properties. These studies have helped guide synthetic efforts toward optimizing potency and selectivity.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial findings suggest that it exhibits significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, it shows promise in modulating inflammatory responses, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. The trifluoromethylphenyl moiety in this compound not only enhances its lipophilicity but also contributes to its metabolic stability by resisting degradation under physiological conditions. This property is particularly valuable for developing long-lasting therapeutic agents that require fewer dosing regimens.

As research continues to uncover new biological targets and mechanisms of action, compounds like 1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide are poised to play a pivotal role in next-generation drug development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and immunology.

The future directions for this compound involve further optimization through structure-activity relationship (SAR) studies and exploration of novel synthetic methodologies. Advances in computational chemistry and high-throughput screening technologies will continue to accelerate the discovery process by enabling rapid evaluation of large libraries of derivatives.

In conclusion,1-benzyl-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide (CAS No. 1004256-15-8) represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its intricate structure combines several key pharmacophoric elements that contribute to its biological activity and therapeutic potential. As research progresses，this compound is expected to contribute significantly to addressing unmet medical needs across various disease states。